2-(allylthio)-4-(2,5-dimethoxybenzylidene)-1,3-thiazol-5(4H)-one

• IUPAC Name: (4Z)-4-[(2,5-dimethoxyphenyl)methylidene]-2-prop-2-enylsulfanyl-1,3-thiazol-5-one
• InChI: InChI=1S/C15H15NO3S2/c1-4-7-20-15-16-12(14(17)21-15)9-10-8-11(18-2)5-6-13(10)19-3/h4-6,8-9H,1,7H2,2-3H3/b12-9-
• InChI Key: ZOVRQJPBASIQOX-XFXZXTDPSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C=C2C(=O)SC(=N2)SCC=C
• Isomeric SMILES: COC1=CC(=C(C=C1)OC)/C=C\2/C(=O)SC(=N2)SCC=C
• Molecular Formula: C15H15NO3S2
• Molecular Weight: 321.4 g/mol

Description

2-(allylthio)-4-(2,5-dimethoxybenzylidene)-1,3-thiazol-5(4H)-one is a thiazole derivative that has gained significant attention in recent years. It has been studied extensively for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound has shown promising results in various scientific studies, making it a subject of interest for many researchers.

Mechanism of Action

The mechanism of action of 2-(allylthio)-4-(2,5-dimethoxybenzylidene)-1,3-thiazol-5(4H)-one is not fully understood. However, it is believed to act by inhibiting the activity of various enzymes and cytokines. This leads to a reduction in inflammation and other physiological effects.
Biochemical and Physiological Effects:
2-(allylthio)-4-(2,5-dimethoxybenzylidene)-1,3-thiazol-5(4H)-one has been found to have various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, which leads to a reduction in inflammation. It has also been found to inhibit the activity of various enzymes, including acetylcholinesterase and butyrylcholinesterase. This makes it a potential candidate for the treatment of various neurological disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(allylthio)-4-(2,5-dimethoxybenzylidene)-1,3-thiazol-5(4H)-one in lab experiments include its ease of synthesis and its potential as an anti-inflammatory agent and enzyme inhibitor. However, its limitations include its unknown mechanism of action and potential side effects.

Future Directions

There are several future directions for the study of 2-(allylthio)-4-(2,5-dimethoxybenzylidene)-1,3-thiazol-5(4H)-one. One potential direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to study its potential as a treatment for various neurological disorders. Additionally, further studies can be conducted to determine its potential side effects and toxicity.

Synthesis Methods

The synthesis of 2-(allylthio)-4-(2,5-dimethoxybenzylidene)-1,3-thiazol-5(4H)-one can be achieved through a simple and straightforward method. The reaction involves the condensation of 2-aminothiazole with 2,5-dimethoxybenzaldehyde in the presence of allyl chloride. The reaction is carried out under reflux conditions in ethanol, and the product is obtained in good yield after purification.

Scientific Research Applications

2-(allylthio)-4-(2,5-dimethoxybenzylidene)-1,3-thiazol-5(4H)-one has been extensively studied for its potential applications in various scientific fields. In medicinal chemistry, this compound has shown promising results as an anti-inflammatory agent. It has been found to inhibit the production of pro-inflammatory cytokines, which makes it a potential candidate for the treatment of various inflammatory diseases.
In biochemistry, 2-(allylthio)-4-(2,5-dimethoxybenzylidene)-1,3-thiazol-5(4H)-one has been studied for its potential as an enzyme inhibitor. It has been found to inhibit the activity of various enzymes, including acetylcholinesterase and butyrylcholinesterase. This makes it a potential candidate for the treatment of various neurological disorders.